Cas no 1806582-83-1 (Ethyl 2-(1-bromo-2-oxopropyl)-6-carboxybenzoate)
Ethyl 2-(1-bromo-2-oxopropyl)-6-carboxybenzoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2-(1-bromo-2-oxopropyl)-6-carboxybenzoate
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- Inchi: 1S/C13H13BrO5/c1-3-19-13(18)10-8(11(14)7(2)15)5-4-6-9(10)12(16)17/h4-6,11H,3H2,1-2H3,(H,16,17)
- InChI Key: IOUIGBDDBKTKCJ-UHFFFAOYSA-N
- SMILES: BrC(C(C)=O)C1C=CC=C(C(=O)O)C=1C(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 368
- XLogP3: 2.2
- Topological Polar Surface Area: 80.7
Ethyl 2-(1-bromo-2-oxopropyl)-6-carboxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015006058-250mg |
Ethyl 2-(1-bromo-2-oxopropyl)-6-carboxybenzoate |
1806582-83-1 | 97% | 250mg |
489.60 USD | 2021-06-21 | |
| Alichem | A015006058-500mg |
Ethyl 2-(1-bromo-2-oxopropyl)-6-carboxybenzoate |
1806582-83-1 | 97% | 500mg |
847.60 USD | 2021-06-21 | |
| Alichem | A015006058-1g |
Ethyl 2-(1-bromo-2-oxopropyl)-6-carboxybenzoate |
1806582-83-1 | 97% | 1g |
1,490.00 USD | 2021-06-21 |
Ethyl 2-(1-bromo-2-oxopropyl)-6-carboxybenzoate Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
Additional information on Ethyl 2-(1-bromo-2-oxopropyl)-6-carboxybenzoate
Comprehensive Overview of Ethyl 2-(1-bromo-2-oxopropyl)-6-carboxybenzoate (CAS No. 1806582-83-1)
Ethyl 2-(1-bromo-2-oxopropyl)-6-carboxybenzoate (CAS No. 1806582-83-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, characterized by its unique bromo and carboxy functional groups, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its potential applications in drug development and material science. In this article, we delve into its properties, synthesis, applications, and market relevance, while addressing common queries related to its use and optimization.
The molecular structure of Ethyl 2-(1-bromo-2-oxopropyl)-6-carboxybenzoate combines an ethyl ester group with a brominated ketone moiety, making it a valuable building block for complex organic syntheses. Its CAS No. 1806582-83-1 ensures precise identification in regulatory and commercial contexts. The compound's carboxybenzoate backbone is particularly noteworthy, as it aligns with trends in biodegradable materials and green chemistry—topics of growing interest in 2024. Users often search for "sustainable chemical intermediates" or "bromo-functionalized esters," highlighting the demand for eco-friendly alternatives in industrial processes.
One of the most discussed applications of Ethyl 2-(1-bromo-2-oxopropyl)-6-carboxybenzoate is its role in pharmaceutical intermediates. The bromo group facilitates nucleophilic substitution reactions, enabling the synthesis of targeted molecules for drug discovery. Recent studies explore its utility in creating anti-inflammatory and antimicrobial agents, addressing global health challenges. SEO trends reveal frequent searches like "pharmaceutical uses of bromo-ketone derivatives" or "CAS 1806582-83-1 in drug synthesis," reflecting its relevance in cutting-edge research.
From a commercial perspective, Ethyl 2-(1-bromo-2-oxopropyl)-6-carboxybenzoate is available through specialized chemical suppliers, with purity levels tailored to research and industrial needs. Quality control is critical, as impurities can affect downstream reactions. Buyers often inquire about "reliable suppliers of CAS 1806582-83-1" or "specifications for carboxybenzoate esters," emphasizing the need for transparency in the supply chain. The compound's stability under various storage conditions is another hot topic, with searches like "shelf life of bromo-functionalized esters" trending in analytical forums.
Innovations in synthetic methodologies have further boosted interest in Ethyl 2-(1-bromo-2-oxopropyl)-6-carboxybenzoate. For instance, catalytic approaches to reduce bromine waste during its production resonate with the principles of circular economy. Researchers are also investigating its compatibility with flow chemistry systems, a sought-after technique for scalable manufacturing. Keywords such as "green synthesis of CAS 1806582-83-1" and "continuous-flow bromination" frequently appear in academic databases, underscoring the intersection of efficiency and sustainability.
Safety and handling protocols for Ethyl 2-(1-bromo-2-oxopropyl)-6-carboxybenzoate adhere to standard laboratory practices. While not classified as hazardous under most jurisdictions, proper ventilation and personal protective equipment (PPE) are recommended during use. Queries like "safe handling of carboxybenzoate derivatives" or "regulatory status of bromo-ketones" indicate user awareness of compliance and risk management. This aligns with broader industry shifts toward responsible chemical usage and documentation.
In summary, Ethyl 2-(1-bromo-2-oxopropyl)-6-carboxybenzoate (CAS No. 1806582-83-1) exemplifies the synergy between structural versatility and practical utility. Its applications span pharmaceuticals, materials science, and sustainable chemistry, making it a focal point for interdisciplinary research. By addressing frequently searched terms and emerging trends, this overview aims to enhance visibility while providing actionable insights for scientists and procurement specialists alike.
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